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Compound of Interest

Compound Name: 3-(Tert-Octylamino)Propionitrile

CAS No.: 86375-28-2

Cat. No.: B1583971

Get Quote

Prepared by: Gemini, Senior Application Scientist

This guide provides a comprehensive technical overview of 3-(Tert-Octylamino)Propionitrile,

tailored for researchers, scientists, and professionals in drug development and chemical

synthesis. It delves into the compound's molecular structure, weight, physicochemical

properties, synthesis, and safety protocols, grounding all claims in authoritative data.

Chemical Identity and Physicochemical Properties
3-(Tert-Octylamino)Propionitrile is a secondary amine featuring a bulky tert-octyl group and a

nitrile functional group. This unique combination of a sterically hindered, lipophilic alkyl group

and a polar nitrile moiety imparts specific solubility and reactivity characteristics.

Its formal IUPAC name is 3-(2,4,4-trimethylpentan-2-ylamino)propanenitrile.[1] It is also known

by synonyms such as 3-[(1,1,3,3-Tetramethylbutyl)amino]propanenitrile.[1]

Table 1: Key Identifiers and Properties
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Identifier/Property Value Source(s)

CAS Number 86375-28-2 [1][2][3]

Molecular Formula C₁₁H₂₂N₂ [1][2][3]

Molecular Weight 182.31 g/mol [1][2][3][4]

IUPAC Name
3-(2,4,4-trimethylpentan-2-

ylamino)propanenitrile
[1]

Density 0.86 g/cm³ [1][3]

Boiling Point 135°C (at 20 mmHg) [3]

SMILES CC(C)(C)CC(C)(C)NCCC#N [1]

| InChI Key | NJRROXHFUFARLU-UHFFFAOYSA-N |[1] |

Molecular Structure and Weight Elucidation
Structural Analysis
The molecular architecture of 3-(Tert-Octylamino)Propionitrile consists of three primary

components:

Tert-Octyl Group (1,1,3,3-tetramethylbutyl): A highly branched, eight-carbon alkyl group. Its

significant steric hindrance is a defining feature, influencing the reactivity of the adjacent

secondary amine.

Secondary Amine (-NH-): Acts as a linker and is a site of basicity and nucleophilicity,

although its reactivity is modulated by the bulky tert-octyl group.

Propionitrile Group (-CH₂CH₂C≡N): A three-carbon chain terminating in a nitrile. The nitrile

group is polar and can participate in various chemical transformations.

The spatial arrangement of the tert-octyl group sterically shields the nitrogen atom, which can

reduce its nucleophilicity compared to less hindered secondary amines. This is a critical

consideration in designing reactions involving this compound.
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2D structure of 3-(Tert-Octylamino)Propionitrile.

Molecular Weight Determination
The molecular weight of a compound is a fundamental physical property, essential for

stoichiometric calculations in chemical reactions and for material characterization.

Theoretical Calculation: The molecular weight is calculated from its molecular formula,

C₁₁H₂₂N₂, using the atomic weights of its constituent elements:

Carbon (C): 11 × 12.011 u = 132.121 u

Hydrogen (H): 22 × 1.008 u = 22.176 u

Nitrogen (N): 2 × 14.007 u = 28.014 u Total Molecular Weight = 182.311 u[1][2][3]

Experimental Verification: In a laboratory setting, the molecular weight is authoritatively

confirmed using mass spectrometry. In this technique, the molecule is ionized, and the mass-

to-charge ratio (m/z) of the resulting ion is measured. For 3-(Tert-Octylamino)Propionitrile, a

high-resolution mass spectrum would show a molecular ion peak [M+H]⁺ at approximately m/z

183.186, confirming its elemental composition.

Synthesis Protocol and Mechanism
The primary route for synthesizing 3-(Tert-Octylamino)Propionitrile is through the aza-

Michael addition of tert-octylamine to acrylonitrile. This reaction is a classic example of

conjugate addition, where a nucleophile (the amine) attacks the β-carbon of an α,β-unsaturated

nitrile.

Reaction: tert-Octylamine + Acrylonitrile → 3-(Tert-Octylamino)Propionitrile

Mechanism Insight: The reaction proceeds without a catalyst but can be accelerated by acid or

base. The lone pair of electrons on the nitrogen atom of tert-octylamine acts as the nucleophile,

attacking the electron-deficient double bond of acrylonitrile. The steric bulk of the tert-octyl

group dictates the reaction conditions, often requiring elevated temperatures (80-160°C) to

overcome the activation energy.[5]

Experimental Workflow
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The following protocol outlines a general procedure for the synthesis.

1. Reagent Preparation

2. Reaction

3. Product Isolation

4. Characterization

Charge reactor with
tert-octylamine and

acrylonitrile (1:1.1 molar ratio).

Heat mixture to 120-140°C
under nitrogen atmosphere.

Monitor reaction progress
via GC or TLC until

starting material is consumed.

Cool reaction mixture
to room temperature.

Remove excess acrylonitrile
and low-boiling impurities
under reduced pressure.

Purify the crude product via
vacuum distillation (e.g., at 135°C/20 mmHg).

Confirm structure and purity
using NMR, FT-IR, and

Mass Spectrometry.

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1583971/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-3-tert-octylamino-propionitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583971?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


General workflow for the synthesis of 3-(Tert-Octylamino)Propionitrile.

Applications and Utility
While 3-(Tert-Octylamino)Propionitrile is a specialized chemical, its structure lends it to

several industrial applications:

Corrosion Inhibitor: The amine functional group can adsorb onto metal surfaces, forming a

protective film that prevents corrosion, particularly in petroleum refining and fuel distribution

systems.

Fuel Additive: Its solubility in organic media and its basic nitrogen atom make it a candidate

for use as a fuel additive to neutralize acidic components and improve stability.

Chemical Intermediate: It serves as a building block for more complex molecules. The nitrile

group can be hydrolyzed to a carboxylic acid or reduced to a primary amine, enabling the

synthesis of various derivatives, such as diamines and amides.

Safety, Handling, and Toxicology
As with any chemical reagent, proper handling of 3-(Tert-Octylamino)Propionitrile is

paramount. The safety profile is largely extrapolated from related aminopropionitrile

compounds.

GHS Hazard Information (based on similar compounds):

Pictograms: Warning.

Hazard Statements:

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

Handling and Storage:
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Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety

goggles, and a lab coat.[6][7]

Ventilation: Use only in a well-ventilated area or a chemical fume hood to avoid inhalation of

vapors.[7][8]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away

from oxidizing agents and strong acids.[6][8]

First Aid: In case of skin contact, wash immediately with plenty of soap and water.[6] For eye

contact, rinse cautiously with water for several minutes. If inhaled, move the person to fresh

air.[6][8] Seek immediate medical attention if symptoms persist or in case of ingestion.[8]

Toxicological Insights: The toxicological properties have not been exhaustively investigated.[8]

However, nitriles as a class can be toxic, and skin/eye contact should be avoided. The primary

hazards are associated with irritation.[4]

Conclusion
3-(Tert-Octylamino)Propionitrile is a molecule with distinct structural features that define its

chemical behavior and applications. Its sterically hindered amine and reactive nitrile group

make it a valuable intermediate in synthesis and a functional component in industrial

formulations. A thorough understanding of its molecular structure, properties, and safe handling

protocols is essential for its effective and responsible use in a research and development

setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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